Cas no 80199-98-0 (Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-)

Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]- structure
80199-98-0 structure
Product Name:Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-
CAS No:80199-98-0
MF:C11H12N2O2
MW:204.225182533264
CID:706094
PubChem ID:20205266
Update Time:2025-04-19

Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-
    • 4-(2-pyrazol-1-ylethoxy)phenol
    • AKOS010756222
    • SCHEMBL10785391
    • 4-[2-(1H-Pyrazol-1-yl)ethoxy]phenol
    • DTXSID70603527
    • 80199-98-0
    • Inchi: 1S/C11H12N2O2/c14-10-2-4-11(5-3-10)15-9-8-13-7-1-6-12-13/h1-7,14H,8-9H2
    • InChI Key: VZFALDFYBPTZGU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)CCN1C=CC=N1

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47.3Ų
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.